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Compound of Interest

Compound Name: 1,3-Bis(benzyloxy)-2-propanol

Cat. No.: B023627

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides a detailed, step-by-step procedure for the safe disposal of 1,3-
Bis(benzyloxy)-2-propanol (CAS 6972-79-8), a combustible liquid used in various synthetic
applications. Adherence to these protocols is critical for minimizing risks and maintaining a safe
research environment.

Safety and Chemical Profile

Before handling 1,3-Bis(benzyloxy)-2-propanol, it is crucial to be aware of its chemical and
physical properties, which inform the necessary safety precautions and disposal methods.
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Property Value Citation

1,3-Di-O-benzylglycerol, 1,3-
Synonyms ] [1]
Dibenzyloxy-2-propanol

CAS Number 6972-79-8 [1]
Molecular Formula (CsHsCH20CH2)2CHOH [1]
Form Liquid [1]
Density 1.103 g/mL at 20 °C [1]
Boiling Point 226-227 °C / 3 mmHg [1]
Flash Point 110 °C (230 °F) - closed cup [1]
Storage Class 10 - Combustible liquids [1]

Step-by-Step Disposal Protocol

The disposal of 1,3-Bis(benzyloxy)-2-propanol, along with related benzyl ethers, should be
managed as hazardous chemical waste.[2] Under no circumstances should this chemical be
disposed of down the drain or in regular solid waste.[2][3]

Personal Protective Equipment (PPE)

Before beginning any disposal-related activities, ensure you are wearing the appropriate
personal protective equipment:

o Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).

o Body Protection: A lab coat is mandatory to protect against accidental splashes.

Waste Collection

» Designated Waste Container: Collect all waste 1,3-Bis(benzyloxy)-2-propanol in a
dedicated, leak-proof, and sealable container.[4] This container should be compatible with
organic solvents.
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o Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"1,3-Bis(benzyloxy)-2-propanol,” the date of accumulation, and the name of the generating
laboratory or researcher.[2][5]

e Segregation: Do not mix this waste with other waste streams unless explicitly permitted by
your institution's environmental health and safety (EHS) office.[6]

Storage of Chemical Waste

e Secure Location: Store the sealed waste container in a designated hazardous waste
accumulation area.

o Ventilation: This area must be well-ventilated to prevent the accumulation of flammable
vapors.[6]

« Ignition Sources: Keep the storage area away from all sources of ignition, such as open
flames, sparks, and hot surfaces.[7]

Professional Disposal

¢ Licensed Waste Management: Arrange for the collection and disposal of the hazardous
waste through a licensed environmental waste management company.[8][9] These
companies are equipped to handle and dispose of chemical waste in compliance with all
local, state, and federal regulations.

Emergency Procedures for Spills

In the event of a spill of 1,3-Bis(benzyloxy)-2-propanol, follow these steps:
o Evacuate: Clear the immediate area of all personnel.[2]

o Ventilate: Ensure the area is well-ventilated.

e Contain: Use an inert absorbent material, such as sand, vermiculite, or a commercial
sorbent, to contain the spill.[10]

o Collect: Carefully scoop the absorbed material into a designated, sealable container for
hazardous waste.
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o Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and

water.

» Dispose: The container with the collected waste must be disposed of as hazardous waste,

following the procedures outlined above.[10]

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper

disposal of 1,3-Bis(benzyloxy)-2-propanol.
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Caption: Disposal workflow for 1,3-Bis(benzyloxy)-2-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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